Cas no 24294-66-4 (Oxirane, [(2,5-dimethylphenyl)methyl]-)

• Product Name: Oxirane, [(2,5-dimethylphenyl)methyl]-
• CAS No: 24294-66-4
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 3918439
• PubChem ID: 14045723
• Update Time: 2025-10-28

Oxirane, [(2,5-dimethylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Oxirane, [(2,5-dimethylphenyl)methyl]-
• Oxirane, 2-[(2,5-dimethylphenyl)methyl]-
• 24294-66-4
• EN300-698561
• 2-[(2,5-DIMETHYLPHENYL)METHYL]OXIRANE

• Inchi： 1S/C11H14O/c1-8-3-4-9(2)10(5-8)6-11-7-12-11/h3-5,11H,6-7H2,1-2H3
• InChI Key： NYHJWNUIJCKWES-UHFFFAOYSA-N
• SMILES： O1CC1CC1=CC(C)=CC=C1C

Computed Properties

• Exact Mass: 162.104465066Da
• Monoisotopic Mass: 162.104465066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes p-Xylenes

Additional information on Oxirane, [(2,5-dimethylphenyl)methyl]-

Professional Introduction to Oxirane, [(2,5-dimethylphenyl)methyl]- (CAS No. 24294-66-4)

Oxirane, [(2,5-dimethylphenyl)methyl]-, identified by its CAS number 24294-66-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound belongs to the class of oxiranes, which are three-membered heterocyclic ethers characterized by their strained ring structure. The presence of a 2,5-dimethylphenyl substituent at the methyl group enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The chemical structure of Oxirane, [(2,5-dimethylphenyl)methyl]- consists of a cyclopropane ring oxygenated at one position, with a methyl group attached to one of the carbon atoms in the ring. The aromatic ring is substituted with two methyl groups at the 2- and 5-positions, which imparts unique electronic and steric properties to the molecule. These properties make it an attractive candidate for various chemical transformations and applications in drug development.

In recent years, there has been growing interest in the use of oxiranes as building blocks in medicinal chemistry. Their strained ring structure facilitates various reactions such as ring-opening polymerization, nucleophilic substitution, and addition reactions, making them versatile intermediates for synthesizing complex molecules. The 2,5-dimethylphenyl moiety further enhances the compound's utility by providing a stable aromatic system that can interact with biological targets.

One of the most promising applications of Oxirane, [(2,5-dimethylphenyl)methyl]- is in the development of novel pharmaceuticals. Researchers have been exploring its potential as a precursor for antiviral and anticancer agents. The strained ring of the oxirane can be selectively opened by biological nucleophiles, leading to the formation of new carbon-carbon or carbon-nitrogen bonds. This reaction mechanism has been exploited to design molecules that can inhibit viral replication or target cancer cell proliferation.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of Oxirane, [(2,5-dimethylphenyl)methyl]- in the synthesis of protease inhibitors. These inhibitors are crucial for treating diseases such as HIV and hepatitis C. The study demonstrated that the compound could be effectively modified to produce highly potent inhibitors with improved pharmacokinetic properties. This research underscores the importance of oxiranes as versatile scaffolds in drug discovery.

The synthesis of Oxirane, [(2,5-dimethylphenyl)methyl]- typically involves the reaction of phenol derivatives with epichlorohydrin in the presence of a catalyst. This reaction proceeds via an SNAr mechanism, where the phenol oxygen acts as a nucleophile attacking the epichlorohydrin ring. The subsequent opening of the epoxide ring forms an intermediate alkoxide, which is then protonated to yield the final product. This synthetic route is well-established and can be optimized for large-scale production.

In addition to its pharmaceutical applications, Oxirane, [(2,5-dimethylphenyl)methyl]- has found utility in materials science. Its ability to undergo controlled polymerization makes it a valuable monomer for creating polymers with specific mechanical and thermal properties. These polymers can be used in coatings, adhesives, and specialty plastics where high performance is required.

The safety profile of Oxirane, [(2,5-dimethylphenyl)methyl]- is another critical aspect that has been thoroughly investigated. While oxiranes can be reactive due to their strained ring structure, proper handling protocols ensure that they remain safe for laboratory use. Studies have shown that when used under controlled conditions, this compound does not pose significant health risks. However, as with any chemical substance, appropriate personal protective equipment should be worn during handling.

The future prospects for Oxirane, [(2,5-dimethylphenyl)methyl]- are promising given its diverse applications and reactivity. Ongoing research aims to expand its utility in drug development by exploring new synthetic pathways and reaction conditions. Additionally, efforts are being made to improve its sustainability by developing greener synthetic methods that minimize waste and energy consumption.

In conclusion, Oxirane, [(2,5-dimethylphenyl)methyl]- (CAS No. 24294-66-4) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique chemical properties make it an invaluable tool for researchers seeking to develop novel therapeutics and advanced materials. As our understanding of its reactivity continues to grow，so too will its applications across various scientific disciplines.